Cas no 41046-70-2 (2-Iodo-5-methoxyphenol)
2-Iodo-5-methoxyphenol structure
Product Name:2-Iodo-5-methoxyphenol
CAS No:41046-70-2
MF:C7H7IO2
MW:250.033754587173
MDL:MFCD12963849
CID:856183
PubChem ID:329765393
Update Time:2025-04-19
2-Iodo-5-methoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodo-5-methoxyphenol
- Phenol,2-iodo-5-methoxy-
- 2-iodo-5-methoxy-phenol
- AGN-PC-008MMF
- AK104921
- ANW-70865
- CTK8C3957
- MB12203
- SureCN2083515
- 3-Methoxy-6-iodophenol
- Phenol, 2-iodo-5-methoxy-
- UEKVFLARUBVPKA-UHFFFAOYSA-N
- 5618AB
- FCH1379019
- AX8239129
- ST2404448
- DB-330398
- CS-W021705
- 2-Iodo-5-methoxyphenol, 97%
- AKOS016007929
- MFCD12963849
- DTXSID40465154
- SY114629
- C75085
- 41046-70-2
- DS-4426
- SCHEMBL2083515
-
- MDL: MFCD12963849
- Inchi: 1S/C7H7IO2/c1-10-5-2-3-6(8)7(9)4-5/h2-4,9H,1H3
- InChI Key: UEKVFLARUBVPKA-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1O)OC
Computed Properties
- Exact Mass: 249.94908g/mol
- Monoisotopic Mass: 249.94908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 2.2
Experimental Properties
- Density: 1.866±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 70-75 °C
- Boiling Point: 245.7±25.0 ºC (760 Torr),
- Flash Point: 102.4±23.2 ºC,
- Solubility: Slightly soluble (1.9 g/l) (25 º C),
2-Iodo-5-methoxyphenol Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:2-8°C
2-Iodo-5-methoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QR864-100mg |
2-Iodo-5-methoxyphenol |
41046-70-2 | 97% | 100mg |
254CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QR864-250mg |
2-Iodo-5-methoxyphenol |
41046-70-2 | 97% | 250mg |
562CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QR864-1g |
2-Iodo-5-methoxyphenol |
41046-70-2 | 97% | 1g |
906.0CNY | 2021-07-18 | |
| Chemenu | CM117419-5g |
2-Iodo-5-methoxyphenol |
41046-70-2 | 95+% | 5g |
$421 | 2021-06-17 | |
| Alichem | A019145746-1g |
2-Iodo-5-methoxyphenol |
41046-70-2 | 97% | 1g |
$150.00 | 2023-09-02 | |
| Alichem | A019145746-5g |
2-Iodo-5-methoxyphenol |
41046-70-2 | 97% | 5g |
$441.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QR864-50mg |
2-Iodo-5-methoxyphenol |
41046-70-2 | 97% | 50mg |
111.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QR864-200mg |
2-Iodo-5-methoxyphenol |
41046-70-2 | 97% | 200mg |
259.0CNY | 2021-07-18 | |
| Chemenu | CM117419-5g |
2-Iodo-5-methoxyphenol |
41046-70-2 | 95+% | 5g |
$421 | 2022-06-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I90730-1g |
2-Iodo-5-methoxyphenol |
41046-70-2 | 97% | 1g |
¥691.0 | 2022-04-27 |
2-Iodo-5-methoxyphenol Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
41046-70-2 (2-Iodo-5-methoxyphenol) Related Products
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- 20469-63-0(2,4-Dimethoxyiodobenzene)
- 25245-35-6(2-Iodo-1,4-dimethoxybenzene)
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